Cas no 2228814-25-1 (2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine)
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine
- EN300-1987834
- 2228814-25-1
-
- Inchi: 1S/C8H15NO2/c1-6(4-9)7-5-10-8(2,3)11-7/h7H,1,4-5,9H2,2-3H3
- InChI Key: NSRZTHVHBLVIJW-UHFFFAOYSA-N
- SMILES: O1C(C(=C)CN)COC1(C)C
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 44.5Ų
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1987834-0.05g |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine |
2228814-25-1 | 0.05g |
$983.0 | 2023-09-16 | ||
| Enamine | EN300-1987834-0.1g |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine |
2228814-25-1 | 0.1g |
$1031.0 | 2023-09-16 | ||
| Enamine | EN300-1987834-0.25g |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine |
2228814-25-1 | 0.25g |
$1078.0 | 2023-09-16 | ||
| Enamine | EN300-1987834-0.5g |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine |
2228814-25-1 | 0.5g |
$1124.0 | 2023-09-16 | ||
| Enamine | EN300-1987834-1.0g |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine |
2228814-25-1 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1987834-2.5g |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine |
2228814-25-1 | 2.5g |
$2295.0 | 2023-09-16 | ||
| Enamine | EN300-1987834-5.0g |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine |
2228814-25-1 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1987834-10.0g |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine |
2228814-25-1 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1987834-1g |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine |
2228814-25-1 | 1g |
$1172.0 | 2023-09-16 | ||
| Enamine | EN300-1987834-5g |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine |
2228814-25-1 | 5g |
$3396.0 | 2023-09-16 |
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine
Introduction to 2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine (CAS No. 2228814-25-1)
2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine, identified by the chemical identifier CAS No. 2228814-25-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif comprising an unsaturated amine group linked to a dioxolane ring, has garnered attention due to its potential applications in medicinal chemistry and the development of novel bioactive agents. The dioxolane moiety, particularly its 2,2-dimethyl derivative, introduces rigidity and stability to the molecular framework, making it a valuable scaffold for designing compounds with enhanced pharmacokinetic properties.
The structural characteristics of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine position it as a promising candidate for further exploration in drug discovery. The presence of a propenylamine group suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. This compound’s ability to serve as a versatile building block in synthetic chemistry allows for the facile construction of more complex derivatives with tailored biological activities.
In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic structures, including dioxolanes, due to their ability to enhance binding affinity and selectivity in drug design. The dioxolan ring in CAS No. 2228814-25-1 is known for its stability under various conditions, which is advantageous for pharmaceutical applications where metabolic degradation could compromise efficacy. Furthermore, the dimethyl substitution on the dioxolane ring contributes to steric hindrance, potentially improving target specificity and reducing off-target effects.
Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries to identify candidates with desirable pharmacological profiles. The structural features of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)propenamine make it an attractive subject for virtual screening and molecular docking studies aimed at identifying novel therapeutic agents. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding interactions and optimize molecular structures before conducting experimental validation.
The synthesis of CAS No. 2228814-25-1 presents an interesting challenge for organic chemists due to the need to maintain regioselectivity during functionalization of the dioxolane ring. Modern synthetic methodologies have provided innovative solutions to this problem, enabling the efficient preparation of complex derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the desired molecular framework with high precision.
The pharmacological potential of (CAS No. 2228814 - 25 - 1) has not yet been fully explored; however, preliminary studies suggest that it may exhibit properties relevant to therapeutic applications in areas such as anti-inflammatory and anticancer research. The unsaturated amine functionality provides a site for hydrogen bonding interactions with biological targets, while the rigid dioxolane core enhances solubility and bioavailability. These attributes make it a compelling candidate for further investigation in preclinical studies.
In conclusion, (CAS No. 22288 - 14 - 25 - 1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis and further characterization will continue to be areas of active research as scientists seek to unlock its full pharmacological potential. As our understanding of molecular interactions evolves, (CAS No .22288 -14 -25 - 1) is poised to play a crucial role in the development of next-generation bioactive compounds that address unmet medical needs.
2228814-25-1 (2-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-en-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)